Cas no 1424497-39-1 (N-(1-cyanocyclobutyl)-N-methyl-5-(morpholin-4-yl)-4-phenylthiophene-2-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-N-methyl-5-(morpholin-4-yl)-4-phenylthiophene-2-carboxamide
• CAS No: 1424497-39-1
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 6287925
• PubChem ID: 47793758
• Update Time: 2025-05-21

N-(1-cyanocyclobutyl)-N-methyl-5-(morpholin-4-yl)-4-phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26681505
• CHEMBL4954755
• AKOS034616019
• Z826797868
• N-(1-cyanocyclobutyl)-N-methyl-5-morpholin-4-yl-4-phenylthiophene-2-carboxamide
• N-(1-cyanocyclobutyl)-N-methyl-5-(morpholin-4-yl)-4-phenylthiophene-2-carboxamide
• 1424497-39-1

• Inchi： 1S/C21H23N3O2S/c1-23(21(15-22)8-5-9-21)19(25)18-14-17(16-6-3-2-4-7-16)20(27-18)24-10-12-26-13-11-24/h2-4,6-7,14H,5,8-13H2,1H3
• InChI Key： ZSVZNVDGZQBHLE-UHFFFAOYSA-N
• SMILES： S1C(=C(C2C=CC=CC=2)C=C1C(N(C)C1(C#N)CCC1)=O)N1CCOCC1

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(1-cyanocyclobutyl)-N-methyl-5-(morpholin-4-yl)-4-phenylthiophene-2-carboxamide

Compound CAS No. 1424497-39-1: N-(1-cyanocyclobutyl)-N-methyl-5-(morpholin-4-yl)-4-phenylthiophene-2-carboxamide

The compound N-(1-cyanocyclobutyl)-N-methyl-5-(morpholin-4-yl)-4-phenylthiophene-2-carboxamide (CAS No. 1424497-39-1) is a highly specialized organic molecule with a complex structure and potential applications in various fields, particularly in pharmaceutical research and materials science. This compound is characterized by its unique combination of functional groups, including a thiophene ring, a morpholine moiety, and a cyanocyclobutyl group, which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery due to their ability to modulate biological targets such as kinases and G-protein coupled receptors (GPCRs). The thiophene ring in this compound serves as a versatile scaffold for further functionalization, enabling the exploration of diverse pharmacological profiles. The presence of the morpholine group further enhances the molecule's bioavailability and stability, making it a promising candidate for therapeutic applications.

The cyanocyclobutyl group introduces additional complexity to the molecule's structure. Cyanocyclobutanes are known for their unique reactivity and potential to participate in various chemical transformations, such as cycloaddition reactions. This feature makes the compound an interesting subject for both synthetic chemistry and medicinal chemistry studies. Researchers have recently explored the use of such groups in designing novel bioactive molecules with improved potency and selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic synthesis techniques. The construction of the thiophene ring is typically achieved via cyclization reactions, while the morpholine and cyanocyclobutyl groups are introduced through nucleophilic substitutions or coupling reactions. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final product.

From a pharmacological perspective, this compound has shown potential in inhibiting certain enzymes associated with neurodegenerative diseases. Preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), which is a critical factor for developing drugs targeting central nervous system (CNS) disorders. Additionally, its interaction with cellular receptors has been studied using computational modeling techniques, providing insights into its mechanism of action.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of this compound with high accuracy. For instance, molecular dynamics simulations have revealed its conformational flexibility, which is essential for binding to target proteins. Furthermore, quantum mechanical calculations have provided detailed information about its electronic structure, aiding in the design of analogs with enhanced activity.

In conclusion, the compound N-(1-cyanocyclobutyl)-N-methyl-5-(morpholin-4-yl)-4-phenylthiophene-2-carboxamide represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological properties make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.